Cas no 6783-99-9 (2-Butanone,1-(2-benzothiazolinylidene)-(8CI))

• Product Name: 2-Butanone,1-(2-benzothiazolinylidene)-(8CI)
• CAS No: 6783-99-9
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 967284
• Update Time: 2023-03-27

2-Butanone,1-(2-benzothiazolinylidene)-(8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1-(2-benzothiazolinylidene)-(8CI)
• 2-Butanone, 1-(2(3H)-benzothiazolylidene)-

• Inchi： 1S/C11H11NOS/c1-2-8(13)7-11-12-9-5-3-4-6-10(9)14-11/h3-7,12H,2H2,1H3
• InChI Key： QLBATEAZKMJSML-UHFFFAOYSA-N
• SMILES： C(=C1NC2=CC=CC=C2S1)C(=O)CC

Computed Properties

• Exact Mass: 205.056
• Monoisotopic Mass: 205.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2